Cas no 112151-69-6 (methyl 2-ethylideneoct-3-enoate)

• Product name: methyl 2-ethylideneoct-3-enoate
• CAS No: 112151-69-6
• MF: C₁₁H₁₈O₂
• MW: 182.259
• CID: 2608143
• PubChem ID: 71336141

methyl 2-ethylideneoct-3-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethylideneoct-3-enoate
• DTXSID10764000
• 112151-69-6

• Inchi： InChI=1S/C11H18O2/c1-4-6-7-8-9-10(5-2)11(12)13-3/h5,8-9H,4,6-7H2,1-3H3
• InChI Key： XJKHXAHJRLEVIK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.5

Additional information on methyl 2-ethylideneoct-3-enoate

测试